pKa and Fe(II) Complex Stability: Terpyridine Comparison
A direct spectrophotometric determination of protonation and complexation constants demonstrates that TPTZ is a significantly weaker base and forms a less thermodynamically stable Fe(II) bis-complex compared to terpyridine . TPTZ exhibits pKₐ₁ = 2.10 and pKₐ₂ = 3.40, whereas terpyridine shows pKₐ₁ = 3.60 and pKₐ₂ = 4.62, indicating that TPTZ remains predominantly unprotonated at lower pH values . The formation constant for Fe(TPTZ)₂²⁺ is log K = 11.00 ± 0.04, substantially lower than that of Fe(terpy)₂²⁺ at log K = 21.00 ± 0.24 . This difference of approximately 10 orders of magnitude in stability means that terpyridine is the preferred ligand when maximal Fe(II) binding affinity is required, but TPTZ's lower pKₐ values confer advantage in analytical workflows operating at acidic pH where terpyridine would be partially protonated and less effective .
Comparator: pKₐ₁ 3.60, pKₐ₂ 4.62; log K 21.00 ± 0.24
| Evidence Dimension | Protonation constants (pKₐ) and Fe(II) bis-complex formation constants (log K) |
|---|---|
| Target Compound Data | pKₐ₁ = 2.10, pKₐ₂ = 3.40; log K [Fe(TPTZ)₂²⁺] = 11.00 ± 0.04 |
| Comparator Or Baseline | 2,2′:6′,2′′-Terpyridine: pKₐ₁ = 3.60, pKₐ₂ = 4.62; log K [Fe(terpy)₂²⁺] = 21.00 ± 0.24 |
| Quantified Difference | pKₐ shifted by −1.50 and −1.22 units (TPTZ more acidic); log K difference of −10.00 (≈10¹⁰‑fold weaker binding) |
| Conditions | Spectrophotometric titration at 23 °C, ionic strength μ = 0.5 M |
Why This Matters
The dramatically lower Fe(II) binding affinity of TPTZ relative to terpyridine must be accounted for in method design: terpyridine is superior for applications requiring irreversible Fe(II) sequestration, while TPTZ's lower pKₐ makes it the better choice for acidic analytical conditions where proton competition would impair terpyridine-based detection.
- [1] Wong, S.-W. Protonation and complexation constants for 2,6-bis(2-pyridyl)-pyridine and 2,4,6-tris(2-pyridyl)-1,3,5-triazine and their binary and ternary complexes of iron(II). M.S. Thesis, Northern Illinois University, 1983. View Source
